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Compound of Interest

Compound Name: Toltrazuril sulfoxide

Cat. No.: B118331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacological profile of
toltrazuril sulfoxide, the primary active metabolite of the anticoccidial drug toltrazuril, in
poultry. This document delves into the pharmacokinetics, mechanism of action, metabolism,
efficacy, and safety of toltrazuril and its metabolites, presenting key data in a structured format
to facilitate research and development in poultry health.

Introduction

Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria, poses a significant
economic threat to the global poultry industry. Toltrazuril, a triazinetrione derivative, is a widely
used anticoccidial agent for the control of this disease.[1] Following administration, toltrazuril is
metabolized into two main active metabolites: toltrazuril sulfoxide (TZR-SO) and toltrazuril
sulfone (TZR-S02).[2] Toltrazuril sulfoxide is considered the principal active metabolite
responsible for the drug's therapeutic efficacy. Understanding the pharmacological profile of
toltrazuril sulfoxide is therefore critical for optimizing treatment protocols, ensuring food
safety, and mitigating the development of drug resistance.

Metabolism of Toltrazuril
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Toltrazuril undergoes rapid and extensive metabolism in poultry. The primary metabolic
pathway involves the oxidation of the parent compound, toltrazuril, into toltrazuril sulfoxide
(TZR-SO). This is followed by a slower oxidation of TZR-SO to toltrazuril sulfone (TZR-S02).[3]
This metabolic conversion is a critical aspect of the drug's activity, as the metabolites are
pharmacologically active.
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Figure 1: Metabolic pathway of toltrazuril in poultry.

Pharmacokinetics

The pharmacokinetic profile of toltrazuril and its metabolites has been investigated in broiler
chickens. Following oral administration, toltrazuril is well absorbed and rapidly converted to its
sulfoxide and sulfone metabolites.

Table 1: Pharmacokinetic Parameters of Toltrazuril and
its Metabolites in Broiler Chickens Following a Single
Oral Administration
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) Toltrazuril Toltrazuril
Toltrazuril .
Parameter (TZR) Sulfoxide Sulfone Dosage Reference
(TZR-SO) (TZR-S02)
Cmax
16.4+ 2.0 - - 10 mg/kg [4]
(Hg/mL)
252+15 - - 20 mg/kg [4]
Tmax (h) 5.0 - - 10 mg/kg [4]
4.7 - - 20 mg/kg [4]
Elimination
Half-Life (t2)  10.6 14.8 80.3 10 mg/kg [5]
(h)
10.7 15.3 82.9 20 mg/kg [5]

Table 2: Pharmacokinetic Parameters of Toltrazuril in
Broiler Chickens Following Repeated Oral

Admini ion (7 kq for 2 : jays)

Parameter First Dose Second Dose Reference
Cmax (ug/mL) 6.56 + 1.26 6.70 £ 0.60 [61[7]
Tmax (h) 2.56 +0.16 2.52 [6][7]
Elimination Half-Life

14.92 16.19 [6][7]
(t22B) (h)
Mean Residence Time

21.33 23.14 [6][7]

(MRT) (h)

Mechanism of Action

Toltrazuril and its active metabolites, including toltrazuril sulfoxide, exert their anticoccidial
effect by disrupting crucial intracellular processes within the Eimeria parasite. The primary
mechanisms of action include:
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« Interference with Nuclear Division: Toltrazuril disrupts the division of the parasite's nucleus,
thereby inhibiting its replication and maturation.[8] This affects both schizogony and
gametogony stages of the parasite's life cycle.[1]

» Mitochondrial Dysfunction: The drug interferes with the activity of the mitochondria, which are
essential for the parasite's respiratory metabolism.[8] This impairment of energy production

ultimately leads to the parasite's death.

o Swelling of Endoplasmic Reticulum and Golgi Apparatus: Treatment with toltrazuril leads to
swelling of the endoplasmic reticulum and Golgi apparatus, and changes in the perinuclear
space of the parasite.
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2. Acclimatization

3. Drug Administration
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(Wing Vein)
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5. Plasma Separation
(Centrifugation)

6. Sample Extraction
(e.g., Liquid-Liquid Extraction)

7. HPLC or LC-MS/MS Analysis

Data Al vnalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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